Cas no 6329-73-3 (1-(2H-1,3-Benzodioxol-5-yl)ethan-1-ol)

• Product Name: 1-(2H-1,3-Benzodioxol-5-yl)ethan-1-ol
• CAS No: 6329-73-3
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD11149380
• CID: 514402
• Update Time: 2025-04-19

1-(2H-1,3-Benzodioxol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(Benzo[d][1,3]dioxol-5-yl)ethanol
• 1-(1,3-benzodioxol-5-yl)ethanol
• 1-(3,4-METHYLENEDIOXYPHENYL)ETHANOL
• 1,3-Benzodioxole-5-methanol, alpha-methyl-
• 1,3-Benzodioxole-5-methanol,a-methyl-
• (+/-)-1-(benzo[1,3]dioxol-4-yl)ethanol
• 1-(2H-1,3-benzodioxol-5-yl)ethan-1-ol
• 1-Benzo[1,3]dioxol-5-yl-aethanol
• 1-benzo[1,3]dioxol-5-ylethanol
• 1-benzo[1,3]dioxol-5-yl-ethanol
• 5-[1-hydroxyethyl]-1,3-benzodioxol
• AC1L5AZ4
• AC1Q2BTW
• AC1Q6ZWD
• CTK5B8534
• NSC6988
• SureCN1155200
• ZHKALZZEGVFZQA-UHFFFAOYSA-N
• (1R)-1-(2H-1,3-benzodioxol-5-yl)ethan-1-ol
• METHYLPIPERONYLALKOHOL
• 1-(1,3-Benzodioxole-5-yl)ethanol
• STL451512
• NE50694
• 1,3-Benzodioxole-5
• 1-(2H-1,3-Benzodioxol-5-yl)ethan-1-ol

• MDL： MFCD11149380
• Inchi： 1S/C9H10O3/c1-6(10)7-2-3-8-9(4-7)12-5-11-8/h2-4,6,10H,5H2,1H3
• InChI Key： ZHKALZZEGVFZQA-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C(C)O

Computed Properties

• Exact Mass: 166.063
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 1.5
• Topological Polar Surface Area: 38.7

Experimental Properties

• PSA: 38.69
• LogP: 1.46860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles